Cas no 54453-94-0 (ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate)
Ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate is a pyridine derivative with a chloro and two methyl substituents, along with an ester functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing chloro group and sterically influenced methyl groups, make it useful for further functionalization via nucleophilic substitution or cross-coupling reactions. The ethyl ester moiety enhances solubility in organic solvents, facilitating downstream reactions. The compound's stability and well-defined reactivity profile contribute to its utility in constructing complex heterocyclic frameworks. Proper handling under controlled conditions is recommended due to its potential sensitivity to hydrolysis or thermal decomposition.
54453-94-0 structure
Product Name:ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate
CAS No:54453-94-0
MF:C10H12ClNO2
MW:213.660781860352
MDL:MFCD22418372
CID:1088768
PubChem ID:71721008
Update Time:2025-05-28
ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-chloro-2,4-dimethylnicotinate
- ethyl 6-chloro-2,4-dimethylpyridine-3-carboxylate
- ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate
- KSAOHRAUUCSNRU-UHFFFAOYSA-N
- AS-50296
- SCHEMBL1085394
- SY046795
- DTXSID40856866
- AKOS022173832
- 6-chloro-2,4-dimethyl-nicotinic acid ethyl ester
- CS-0151846
- DB-308059
- MFCD22418372
- 54453-94-0
- O11813
- Ethyl6-chloro-2,4-dimethylnicotinate
-
- MDL： MFCD22418372
- Inchi： 1S/C10H12ClNO2/c1-4-14-10(13)9-6(2)5-8(11)12-7(9)3/h5H,4H2,1-3H3
- InChI Key： KSAOHRAUUCSNRU-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C(=O)OCC)C(C)=N1
Computed Properties
- Exact Mass: 213.0556563g/mol
- Monoisotopic Mass: 213.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 39.2Ų
ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E940568-10mg |
Ethyl 6-chloro-2,4-dimethylnicotinate |
54453-94-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E940568-50mg |
Ethyl 6-chloro-2,4-dimethylnicotinate |
54453-94-0 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E940568-100mg |
Ethyl 6-chloro-2,4-dimethylnicotinate |
54453-94-0 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM277180-1g |
Ethyl 6-chloro-2,4-dimethylnicotinate |
54453-94-0 | 95% | 1g |
$566 | 2021-08-18 | |
| Chemenu | CM277180-5g |
Ethyl 6-chloro-2,4-dimethylnicotinate |
54453-94-0 | 95% | 5g |
$1585 | 2021-08-18 | |
| Alichem | A029205904-1g |
Ethyl 6-chloro-2,4-dimethylnicotinate |
54453-94-0 | 95% | 1g |
$743.66 | 2023-09-01 | |
| Alichem | A029205904-5g |
Ethyl 6-chloro-2,4-dimethylnicotinate |
54453-94-0 | 95% | 5g |
$2020.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SO613-1g |
ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate |
54453-94-0 | 97% | 1g |
5049.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SO613-250mg |
ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate |
54453-94-0 | 97% | 250mg |
1981CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SO613-50mg |
ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate |
54453-94-0 | 97% | 50mg |
522.0CNY | 2021-07-17 |
ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate Suppliers
Amadis Chemical Company Limited
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(CAS:54453-94-0)ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate
Order Number:A1087924
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:30
Price ($):194.0/277.0/716.0
Email:sales@amadischem.com
ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54453-94-0)ethyl 6-chloro-2,4-dimethyl-pyridine-3-carboxylate
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):194.0/277.0/716.0